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This guide provides a comprehensive technical overview of Methyl 5-nitroquinoline-3-
carboxylate, a heterocyclic compound of significant interest to researchers, scientists, and
professionals in drug development. We will delve into its chemical structure, physicochemical
properties, synthesis methodologies, and potential applications, with a focus on the scientific
principles and experimental causality that underpin its study.

Core Molecular Structure and Properties

Methyl 5-nitroquinoline-3-carboxylate is a derivative of quinoline, a heterocyclic aromatic
organic compound with the chemical formula CoH7N.[1] The structure is characterized by a
nitro group (-NO2) at the 5-position and a methyl carboxylate group (-COOCHs) at the 3-
position of the quinoline ring system.

Chemical Identity

o |[UPAC Name: methyl 5-nitroquinoline-3-carboxylate

« CAS Number: 888-60-8[2]
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e Molecular Formula: C11HsN204[2]

e Molecular Weight: 232.19 g/mol

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below. These
properties are crucial for understanding the compound's behavior in various experimental
settings, including its solubility, stability, and suitability for analytical characterization.

Property Value Source

) White to Pale-yellow to Yellow-
Physical Form )
brown Solid

Melting Point 71-73 °C (for 5-nitroquinoline) [4]

Log10 of Water solubility in
Water Solubility mol/l: -4.17 (Calculated for 5- [5]

nitro-8-methylquinoline)

Octanol/Water Partition 2.451 (Calculated for 5-nitro-8-

5
Coefficient (logP) methylquinoline) el

Note: Experimental data for Methyl 5-nitroquinoline-3-carboxylate is limited. The provided
melting point and solubility data are for structurally related compounds and should be
considered as estimates.

Structural Visualization

The 2D chemical structure of Methyl 5-nitroquinoline-3-carboxylate is depicted below.
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Caption: Generalized workflow for the synthesis of quinoline derivatives via the Gould-Jacobs
reaction.

Experimental Protocol: A Representative Synthesis

While a specific protocol for Methyl 5-nitroquinoline-3-carboxylate is not readily available, a
general procedure based on the Gould-Jacobs reaction for a substituted 4-quinolone-3-
carboxylate is outlined below. [6]This serves as a foundational method that can be adapted by
a skilled synthetic chemist.

Step 1: Condensation to form Diethyl Anilinomethylene Malonate
o Method A (Microwave Irradiation):

o Combine a 4-substituted aniline (2 mmol) and diethyl ethoxymethylidenemalonate (EMME)
(2 mmol) in a microwave-safe vessel. [6] 2. Irradiate the neat mixture at 170 °C and 850 W
for approximately 7 minutes. [6] 3. Cool the mixture to room temperature, at which point a
solid product should form.

o Recrystallize the solid from an appropriate solvent.
» Method B (Conventional Heating):

o Reflux a mixture of a 4-substituted aniline (3 mmol) and EMME (3 mmol) in anhydrous
ethanol (10 mL) for 2 hours. [6] 2. Cool the mixture to room temperature to induce
crystallization.

o If the product does not precipitate, evaporate the ethanol.
Step 2: Cyclization to Ethyl 4-quinolone-3-carboxylate

o This step typically requires high temperatures and can be facilitated by a catalyst such as
Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid). [6]The use of
Eaton's reagent allows for milder reaction conditions compared to traditional methods that
employ high-boiling solvents like diphenyl ether. [6] Step 3: Nitration and Esterification
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e Following the formation of the quinolone core, subsequent nitration would be required to
introduce the nitro group at the 5-position. The specific nitrating agent and reaction
conditions would need to be carefully selected to achieve the desired regioselectivity.

o Finally, if the ester at the 3-position is not already a methyl ester, transesterification or
hydrolysis followed by esterification with methanol would be necessary to yield the final
product.

Spectroscopic Characterization

The structural elucidation of Methyl 5-nitroquinoline-3-carboxylate relies on a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum would provide information about the number and
chemical environment of the hydrogen atoms in the molecule. Key expected signals would
include those for the aromatic protons on the quinoline ring and the singlet for the methyl
ester protons.

e 13C NMR: The carbon NMR spectrum would reveal the number of unique carbon
environments. Expected signals would include those for the aromatic carbons, the carbonyl
carbon of the ester, and the methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum is valuable for identifying key functional groups.

Functional Group

Characteristic Absorption Band (cm™?)

N-O Stretch (Nitro group)

1550 and 1400 ("Walrus teeth" bands)

C=0 Stretch (Ester)

1730-1750 (Strong)

C-O Stretch (Ester)

1000-1300

Aromatic C-H Stretch

3000-3150

Aromatic C-H Bend

600-900 (Strong)
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Source: Adapted from general IR absorption data.[7]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can
provide information about its fragmentation pattern, which aids in structural confirmation. The
high-resolution mass spectrum (HRMS) would be expected to show a molecular ion peak
corresponding to the exact mass of C11HsN20a.

Reactivity and Potential Applications

The chemical reactivity of Methyl 5-nitroquinoline-3-carboxylate is influenced by the
electron-withdrawing nature of both the nitro and methyl carboxylate groups. The nitro group, in
particular, has a significant impact on the electronic properties of the quinoline ring system.

Chemical Reactivity

» Nucleophilic Aromatic Substitution: The presence of the nitro group activates the quinoline
ring towards nucleophilic attack. Reactions of nucleophilic substitution of hydrogen in 5-
nitroquinolines have been described, often proceeding at the ortho-position to the nitro
group. [8]* Reduction of the Nitro Group: The nitro group can be reduced to an amino group,
which can then be further functionalized. [9]This transformation opens up a wide range of
synthetic possibilities for creating diverse derivatives.

Applications in Medicinal Chemistry

The quinoline scaffold is a "privileged structure” in drug discovery, meaning it is a molecular
framework that is frequently found in biologically active compounds. [10]Quinoline derivatives
have demonstrated a broad spectrum of pharmacological activities, including:

Antimalarial

Anticancer

Antibacterial

Antiviral
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e Anti-inflammatory

The specific substitution pattern of Methyl 5-nitroquinoline-3-carboxylate makes it an
interesting candidate for further investigation and as a starting material for the synthesis of
novel therapeutic agents. [1][11][12]

Conclusion

Methyl 5-nitroquinoline-3-carboxylate is a synthetically accessible heterocyclic compound
with a chemical structure that suggests potential for a variety of chemical transformations and
biological activities. A thorough understanding of its synthesis, guided by established methods
like the Gould-Jacobs reaction, and its comprehensive characterization using modern
spectroscopic techniques are essential for unlocking its full potential in research and drug
development. The insights provided in this guide are intended to serve as a valuable resource
for scientists working with this and related quinoline derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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